o-Toluidine
o-Toluidine
o-Toluidine undergoes chemically oxidative polymerization with aniline in the presence of ammonium persulfate as an oxidant in HCl medium.
o-Toluidine is one of the metabolites of prilocaine and a causative agent of methaemoglobinemia, associated with exceeding doses of prilocaine.
O-toluidine appears as a clear colorless or light yellow liquid. May become reddish brown on exposure to air and light. Flash point 185°F. Has about the same density as water and is very slightly soluble in water. Vapors are heavier than air. Confirmed carcinogen.
O-Toluidine, also known as 2-aminotoluene or 2-methylaniline, belongs to the class of organic compounds known as aminotoluenes. These are organic aromatic compounds containing a benzene that carries a single methyl group and one amino group. O-Toluidine exists as a liquid, soluble (in water), and a strong basic compound (based on its pKa). O-Toluidine can be converted into 5-nitro-O-toluidine. Outside of the human body, O-toluidine can be found in tea. This makes O-toluidine a potential biomarker for the consumption of this food product. O-Toluidine is formally rated as a carcinogen (by IARC 1) and is also a potentially toxic compound.
O-toluidine is an aminotoluene in which the amino substituent is ortho to the methyl group. It has a role as a carcinogenic agent.
o-Toluidine is one of the metabolites of prilocaine and a causative agent of methaemoglobinemia, associated with exceeding doses of prilocaine.
O-toluidine appears as a clear colorless or light yellow liquid. May become reddish brown on exposure to air and light. Flash point 185°F. Has about the same density as water and is very slightly soluble in water. Vapors are heavier than air. Confirmed carcinogen.
O-Toluidine, also known as 2-aminotoluene or 2-methylaniline, belongs to the class of organic compounds known as aminotoluenes. These are organic aromatic compounds containing a benzene that carries a single methyl group and one amino group. O-Toluidine exists as a liquid, soluble (in water), and a strong basic compound (based on its pKa). O-Toluidine can be converted into 5-nitro-O-toluidine. Outside of the human body, O-toluidine can be found in tea. This makes O-toluidine a potential biomarker for the consumption of this food product. O-Toluidine is formally rated as a carcinogen (by IARC 1) and is also a potentially toxic compound.
O-toluidine is an aminotoluene in which the amino substituent is ortho to the methyl group. It has a role as a carcinogenic agent.
Brand Name:
Vulcanchem
CAS No.:
95-53-4
VCID:
VC20788688
InChI:
InChI=1S/C7H9N/c1-6-4-2-3-5-7(6)8/h2-5H,8H2,1H3
SMILES:
CC1=CC=CC=C1N
Molecular Formula:
C7H9N
C6H4CH3NH2
C7H9N
C6H4CH3NH2
C7H9N
Molecular Weight:
107.15 g/mol
o-Toluidine
CAS No.: 95-53-4
Cat. No.: VC20788688
Molecular Formula: C7H9N
C6H4CH3NH2
C7H9N
Molecular Weight: 107.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | o-Toluidine undergoes chemically oxidative polymerization with aniline in the presence of ammonium persulfate as an oxidant in HCl medium. o-Toluidine is one of the metabolites of prilocaine and a causative agent of methaemoglobinemia, associated with exceeding doses of prilocaine. O-toluidine appears as a clear colorless or light yellow liquid. May become reddish brown on exposure to air and light. Flash point 185°F. Has about the same density as water and is very slightly soluble in water. Vapors are heavier than air. Confirmed carcinogen. O-Toluidine, also known as 2-aminotoluene or 2-methylaniline, belongs to the class of organic compounds known as aminotoluenes. These are organic aromatic compounds containing a benzene that carries a single methyl group and one amino group. O-Toluidine exists as a liquid, soluble (in water), and a strong basic compound (based on its pKa). O-Toluidine can be converted into 5-nitro-O-toluidine. Outside of the human body, O-toluidine can be found in tea. This makes O-toluidine a potential biomarker for the consumption of this food product. O-Toluidine is formally rated as a carcinogen (by IARC 1) and is also a potentially toxic compound. O-toluidine is an aminotoluene in which the amino substituent is ortho to the methyl group. It has a role as a carcinogenic agent. |
|---|---|
| CAS No. | 95-53-4 |
| Molecular Formula | C7H9N C6H4CH3NH2 C7H9N |
| Molecular Weight | 107.15 g/mol |
| IUPAC Name | 2-methylaniline |
| Standard InChI | InChI=1S/C7H9N/c1-6-4-2-3-5-7(6)8/h2-5H,8H2,1H3 |
| Standard InChI Key | RNVCVTLRINQCPJ-UHFFFAOYSA-N |
| Impurities | m-Toluidine < 0.5% w/w, p-toluidine < 0.5% w/w, water 0.1 - 0.2% w/w o-Toluidine is available in USA as technical grade (with or without added stabilizer) min purity of 99.5% ... it contains meta (0.4% max) and/or para (0.1% max) isomers, and moisture (0.1% max) as impurities |
| SMILES | CC1=CC=CC=C1N |
| Canonical SMILES | CC1=CC=CC=C1N |
| Boiling Point | 392 to 396 °F at 760 mm Hg (NTP, 1992) 200.3 °C 200 °C 392°F |
| Colorform | Light yellow liquid becoming reddish brown on exposure to air and light Colorless to pale-yellow liquid |
| Flash Point | 185 °F (NTP, 1992) 185 °F (85 °C) (Closed cup) 85 °C c.c. 185°F |
| Melting Point | 2.7 °F (NTP, 1992) -16.3 °C -14.41 °C -16.3°C -16 °C (beta-form) 2.7°F 6°F |
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